molecular formula C13H11FN4O B8778566 N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide CAS No. 773140-12-8

N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide

Cat. No.: B8778566
CAS No.: 773140-12-8
M. Wt: 258.25 g/mol
InChI Key: DIDIQNWVFHJHMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C13H11FN4O and its molecular weight is 258.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

773140-12-8

Molecular Formula

C13H11FN4O

Molecular Weight

258.25 g/mol

IUPAC Name

N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide

InChI

InChI=1S/C13H11FN4O/c1-8-10(7-15)12(18(2)17-8)16-13(19)9-5-3-4-6-11(9)14/h3-6H,1-2H3,(H,16,19)

InChI Key

DIDIQNWVFHJHMP-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1C#N)NC(=O)C2=CC=CC=C2F)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile (10 g, 73.4 mmole) was suspended in pyridine (90 ml) and 2-fluorobenzoyl chloride was added dropwise while cooling the reaction mixture on an ice bath. The mixture reaction was stirred overnight at room temperature. Most of the pyridine was removed and 100 ml of cold water was added to precipitate the product. The product was isolated by filtration, washed with cold water and a small amount of cold ethanol, and dried under vacuum to obtain 9.15 g of product (yield: 50%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
90 mL
Type
solvent
Reaction Step Three
Yield
50%

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